Cas no 100185-53-3 (2-(Methylthio)-5,6-dihydropyrimidin-4(1H)-one)

• Product Name: 2-(Methylthio)-5,6-dihydropyrimidin-4(1H)-one
• CAS No: 100185-53-3
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• MDL: MFCD19224225
• CID: 2083865
• PubChem ID: 13398170
• Update Time: 2025-04-07

2-(Methylthio)-5,6-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-5,6-dihydropyrimidin-4(1H)-one
• SY029459
• 2-Methylthio-5,6-dihydro-4(1H)-pyrimidinon
• CS-0439550
• 2-(methylsulfanyl)-5,6-dihydro-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 5,6-dihydro-2-(methylthio)-
• SB56377
• MFCD19224225
• 2-(Methylthio)-5,6-dihydropyrimidin-4(3H)-one
• DB-226706
• CS-11756
• 2-methylsulfanyl-4,5-dihydro-1H-pyrimidin-6-one
• AKOS006375571
• AC1460
• 100185-53-3
• SCHEMBL8458356

• MDL： MFCD19224225
• Inchi： 1S/C5H8N2OS/c1-9-5-6-3-2-4(8)7-5/h2-3H2,1H3,(H,6,7,8)
• InChI Key： MZBYNRXWZKXNMZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NCCC(N1)=O

Computed Properties

• Exact Mass: 144.03600
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.76000
• LogP: -0.01030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines